Cas no 1916597-32-4 (methyl 1-(2R)-pyrrolidine-2-carbonylpiperidine-4-carboxylate)

Methyl 1-(2R)-pyrrolidine-2-carbonylpiperidine-4-carboxylate is a chiral intermediate with potential applications in pharmaceutical synthesis and asymmetric catalysis. Its structure combines a pyrrolidine-2-carbonyl moiety with a piperidine-4-carboxylate ester, offering versatility in constructing complex molecular frameworks. The (2R) stereochemistry ensures enantioselective control, which is critical for bioactive compound development. The ester functionality provides a handle for further derivatization, while the rigid bicyclic-like scaffold enhances stability. This compound is particularly valuable in medicinal chemistry for designing protease inhibitors or receptor modulators due to its constrained conformation and hydrogen-bonding capabilities. High purity and defined stereochemistry make it suitable for rigorous research applications.
methyl 1-(2R)-pyrrolidine-2-carbonylpiperidine-4-carboxylate structure
1916597-32-4 structure
Product Name:methyl 1-(2R)-pyrrolidine-2-carbonylpiperidine-4-carboxylate
CAS No:1916597-32-4
MF:C12H20N2O3
MW:240.298803329468
CID:5998324
PubChem ID:40140184
Update Time:2025-05-20

methyl 1-(2R)-pyrrolidine-2-carbonylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 1-(2R)-pyrrolidine-2-carbonylpiperidine-4-carboxylate
    • EN300-14065763
    • methyl 1-[(2R)-pyrrolidine-2-carbonyl]piperidine-4-carboxylate
    • 1916597-32-4
    • Inchi: 1S/C12H20N2O3/c1-17-12(16)9-4-7-14(8-5-9)11(15)10-3-2-6-13-10/h9-10,13H,2-8H2,1H3/t10-/m1/s1
    • InChI Key: YGQWOCJXBWBNKP-SNVBAGLBSA-N
    • SMILES: O=C([C@H]1CCCN1)N1CCC(C(=O)OC)CC1

Computed Properties

  • Exact Mass: 240.14739250g/mol
  • Monoisotopic Mass: 240.14739250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 58.6Ų

methyl 1-(2R)-pyrrolidine-2-carbonylpiperidine-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-14065763-0.05g
methyl 1-[(2R)-pyrrolidine-2-carbonyl]piperidine-4-carboxylate
1916597-32-4
0.05g
$1573.0 2023-06-06
Enamine
EN300-14065763-0.1g
methyl 1-[(2R)-pyrrolidine-2-carbonyl]piperidine-4-carboxylate
1916597-32-4
0.1g
$1648.0 2023-06-06
Enamine
EN300-14065763-0.25g
methyl 1-[(2R)-pyrrolidine-2-carbonyl]piperidine-4-carboxylate
1916597-32-4
0.25g
$1723.0 2023-06-06
Enamine
EN300-14065763-0.5g
methyl 1-[(2R)-pyrrolidine-2-carbonyl]piperidine-4-carboxylate
1916597-32-4
0.5g
$1797.0 2023-06-06
Enamine
EN300-14065763-1.0g
methyl 1-[(2R)-pyrrolidine-2-carbonyl]piperidine-4-carboxylate
1916597-32-4
1g
$1872.0 2023-06-06
Enamine
EN300-14065763-2.5g
methyl 1-[(2R)-pyrrolidine-2-carbonyl]piperidine-4-carboxylate
1916597-32-4
2.5g
$3670.0 2023-06-06
Enamine
EN300-14065763-5.0g
methyl 1-[(2R)-pyrrolidine-2-carbonyl]piperidine-4-carboxylate
1916597-32-4
5g
$5429.0 2023-06-06
Enamine
EN300-14065763-10.0g
methyl 1-[(2R)-pyrrolidine-2-carbonyl]piperidine-4-carboxylate
1916597-32-4
10g
$8049.0 2023-06-06
Enamine
EN300-14065763-50mg
methyl 1-[(2R)-pyrrolidine-2-carbonyl]piperidine-4-carboxylate
1916597-32-4
50mg
$528.0 2023-09-30
Enamine
EN300-14065763-100mg
methyl 1-[(2R)-pyrrolidine-2-carbonyl]piperidine-4-carboxylate
1916597-32-4
100mg
$553.0 2023-09-30

Additional information on methyl 1-(2R)-pyrrolidine-2-carbonylpiperidine-4-carboxylate

Methyl 1-(2R)-pyrrolidine-2-carbonylpiperidine-4-carboxylate: A Comprehensive Overview

Methyl 1-(2R)-pyrrolidine-2-carbonylpiperidine-4-carboxylate, identified by the CAS number 1916597-32-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyrrolidine ring and a piperidine ring, connected through a carbonyl group and further substituted with a methyl ester group. The stereochemistry at the (2R) position of the pyrrolidine ring adds an additional layer of complexity and specificity to its properties.

The synthesis of this compound involves multi-step organic reactions, often requiring precise control over stereochemistry and functional group transformations. Recent advancements in asymmetric catalysis and enantioselective synthesis have enabled more efficient and scalable production methods for such chiral compounds. The use of transition metal catalysts, such as palladium or rhodium complexes, has been particularly effective in achieving high enantiomeric excess in the formation of the (2R) configuration.

Structurally, methyl 1-(2R)-pyrrolidine-2-carbonylpiperidine-4-carboxylate exhibits a rigid yet flexible framework that allows for diverse interactions within biological systems. This makes it an attractive candidate for drug discovery programs targeting specific protein-protein interactions or enzyme activities. Recent studies have highlighted its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets in the development of treatments for neurological disorders, cardiovascular diseases, and cancer.

In terms of physical properties, this compound typically exists as a crystalline solid under standard conditions, with a melting point around 150°C. Its solubility in organic solvents such as dichloromethane and ethyl acetate is moderate, while it shows limited solubility in water due to its hydrophobic nature. These characteristics are crucial for its application in chromatographic separations and formulation development.

The biological evaluation of methyl 1-(2R)-pyrrolidine-2-carbonylpiperidine-4-carboxylate has revealed promising pharmacokinetic profiles, including good oral bioavailability and favorable metabolic stability. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, suggesting potential utility in central nervous system-related therapies. Additionally, its low toxicity profile in animal models indicates a favorable safety margin for therapeutic use.

Recent research has also explored the use of this compound as a building block in medicinal chemistry. Its versatility allows for further functionalization at various positions on the piperidine ring or pyrrolidine ring, enabling the creation of novel analogs with enhanced potency or selectivity against specific targets. For instance, substitution at the piperidine nitrogen has been shown to significantly improve binding affinity to certain kinases involved in oncogenesis.

From an analytical standpoint, the characterization of this compound relies heavily on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into its molecular structure, purity, and stereochemical integrity. High-resolution MS has been particularly valuable in confirming the molecular formula and exact mass of this compound.

In conclusion, methyl 1-(2R)-pyrrolidine-2-carbonylpiperidine-4-carboxylate represents a significant advancement in organic synthesis and drug discovery. Its unique structure, coupled with favorable pharmacokinetic properties and versatile synthetic potential, positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its biological activity and therapeutic potential, this compound is poised to play an increasingly important role in the development of innovative pharmaceutical agents.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD